Cas no 2680884-72-2 (5-(2,2,2-Trifluoroacetamido)-6-(trifluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 5-(2,2,2-Trifluoroacetamido)-6-(trifluoromethyl)pyridine-2-carboxylic acid
• CAS No: 2680884-72-2
• MF: C₉H₄F₆N₂O₃
• MW: 302.130083084106
• CID: 5637392
• PubChem ID: 165942817
• Update Time: 2025-09-27

5-(2,2,2-Trifluoroacetamido)-6-(trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28290649
• 2680884-72-2
• 5-(2,2,2-trifluoroacetamido)-6-(trifluoromethyl)pyridine-2-carboxylic acid
• 5-(2,2,2-Trifluoroacetamido)-6-(trifluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C9H4F6N2O3/c10-8(11,12)5-3(17-7(20)9(13,14)15)1-2-4(16-5)6(18)19/h1-2H,(H,17,20)(H,18,19)
• InChI Key： WGTHOAZFXNKAMI-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C(=O)O)N=1)NC(C(F)(F)F)=O)(F)F

Computed Properties

• Exact Mass: 302.01261097g/mol
• Monoisotopic Mass: 302.01261097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79.3Ų

Additional information on 5-(2,2,2-Trifluoroacetamido)-6-(trifluoromethyl)pyridine-2-carboxylic acid

Comprehensive Overview of 5-(2,2,2-Trifluoroacetamido)-6-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 2680884-72-2)

5-(2,2,2-Trifluoroacetamido)-6-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 2680884-72-2) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and trifluoroacetamido functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, combining a pyridine core with fluorine-rich substituents, enhances its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry.

The growing interest in fluorinated compounds stems from their ability to improve metabolic stability and membrane permeability in bioactive molecules. Researchers frequently search for terms like "fluorinated pyridine derivatives", "trifluoromethylated compounds", and "CAS 2680884-72-2 applications", reflecting the demand for specialized building blocks in medicinal chemistry. This compound’s high fluorine content aligns with trends in precision medicine and sustainable agrochemicals, where selective fluorination is leveraged to optimize efficacy and environmental safety.

From a synthetic perspective, 5-(2,2,2-Trifluoroacetamido)-6-(trifluoromethyl)pyridine-2-carboxylic acid serves as a versatile precursor for heterocyclic modifications. Its carboxylic acid moiety allows for facile derivatization into esters, amides, or other functionalized analogs, addressing queries such as "pyridine-2-carboxylic acid derivatives" and "fluorinated heterocycles in drug design". The compound’s CAS No. 2680884-72-2 is often referenced in patent literature, underscoring its role in developing kinase inhibitors and antimicrobial agents.

Environmental and regulatory considerations are also pivotal. The trifluoromethyl group’s persistence in biological systems has spurred studies on biodegradability and toxicity profiles of such compounds. Searches like "eco-friendly fluorinated chemicals" and "safety of trifluoroacetamido derivatives" highlight industry priorities. Innovations in green chemistry aim to mitigate ecological impacts while retaining the functional advantages of fluorine substitution.

Analytical characterization of CAS 2680884-72-2 involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, topics frequently explored in academic and industrial forums. The compound’s crystalline properties and solubility parameters are critical for formulation scientists, addressing search trends such as "pyridine carboxylic acid solubility" and "fluorinated API intermediates".

In summary, 5-(2,2,2-Trifluoroacetamido)-6-(trifluoromethyl)pyridine-2-carboxylic acid exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its relevance to drug development, material science, and sustainability ensures continued exploration, driven by both scientific curiosity and industrial demand.